2-[(2-methylbenzyl)thio]-N-[4-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[(2-methylphenyl)methylsulfanyl]-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H16F3NOS/c1-12-4-2-3-5-13(12)10-23-11-16(22)21-15-8-6-14(7-9-15)17(18,19)20/h2-9H,10-11H2,1H3,(H,21,22)
• InChI Key: BHWSOMBVOWYLIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSCC(=O)NC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C17H16F3NOS
• Molecular Weight: 339.4 g/mol

Description

2-[(2-methylbenzyl)thio]-N-[4-(trifluoromethyl)phenyl]acetamide is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of thioacetamide derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[(2-methylbenzyl)thio]-N-[4-(trifluoromethyl)phenyl]acetamide has not been fully elucidated. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes involved in the inflammatory response or tumor growth.
Biochemical and Physiological Effects
Several biochemical and physiological effects of 2-[(2-methylbenzyl)thio]-N-[4-(trifluoromethyl)phenyl]acetamide have been reported in scientific studies. These effects include the inhibition of pro-inflammatory cytokines, the induction of apoptosis in cancer cells, and the inhibition of angiogenesis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2-methylbenzyl)thio]-N-[4-(trifluoromethyl)phenyl]acetamide in lab experiments is its high purity and good yields obtained from the synthesis method. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability in vivo.

Future Directions

Several future directions for research on 2-[(2-methylbenzyl)thio]-N-[4-(trifluoromethyl)phenyl]acetamide can be identified. These include investigating its potential use in the treatment of other inflammatory diseases and cancers, elucidating its mechanism of action, and developing more efficient synthesis methods to improve its bioavailability and reduce its cost of production.
Conclusion
2-[(2-methylbenzyl)thio]-N-[4-(trifluoromethyl)phenyl]acetamide is a chemical compound that has shown potential therapeutic applications in scientific research. Its synthesis method yields high purity and good yields, and it has been found to exhibit anti-inflammatory and antitumor activity. Further research is needed to fully elucidate its mechanism of action and explore its potential use in the treatment of other diseases.

Synthesis Methods

The synthesis of 2-[(2-methylbenzyl)thio]-N-[4-(trifluoromethyl)phenyl]acetamide involves the reaction of 2-methylbenzenethiol with 4-(trifluoromethyl)benzoyl chloride in the presence of triethylamine. The resulting product is then reacted with acetic anhydride to yield the final compound. This synthesis method has been reported in the literature and has been found to yield high purity and good yields of the compound.

Scientific Research Applications

The potential therapeutic applications of 2-[(2-methylbenzyl)thio]-N-[4-(trifluoromethyl)phenyl]acetamide have been investigated in several scientific studies. One study found that this compound exhibited anti-inflammatory activity in vivo, suggesting its potential use in the treatment of inflammatory diseases. Another study found that this compound exhibited antitumor activity in vitro, suggesting its potential use in cancer therapy.